Cas no 2245716-15-6 ((1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol)

• Product Name: (1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol
• CAS No: 2245716-15-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6794524
• PubChem ID: 135346941
• Update Time: 2025-07-21

(1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2245716-15-6
• SCHEMBL20521763
• (1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol

• Inchi： 1S/C11H18N2O3/c1-13-10(6-9(7-14)12-13)8-16-11-4-2-3-5-15-11/h6,11,14H,2-5,7-8H2,1H3
• InChI Key： XSVAKANSGFZWJV-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC1=CC(CO)=NN1C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.5Ų

Additional information on (1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol

Advanced Synthesis and Pharmacological Applications of (1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol (CAS No. 2245716-15-6)

1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol, a complex organic compound with the CAS number 2245716-15-6, has emerged as a significant molecule in modern pharmaceutical research. This compound's unique structural features, including the 1H-pyrazol-3-yl ring system and the tetrahydro-2H-pyran-2-yl oxygen bridge, contribute to its diverse biological activities. Recent studies have highlighted its potential in modulating inflammatory pathways and targeting oncogenic signaling mechanisms, positioning it as a promising candidate for drug development.

The molecular architecture of 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol is characterized by a pyrazole core functionalized with a pyran ring and a methanol group. This combination of heterocyclic systems creates a scaffold capable of interacting with multiple biological targets. The 1H-pyrazol-3-yl ring, a five-membered heterocycle, is known for its ability to engage in hydrogen bonding and π-π stacking interactions, which are critical for drug-receptor binding. The tetrahydro-2H-pyran-2-yl fragment introduces additional steric and electronic effects, enhancing the molecule's reactivity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol through multi-step processes involving pyrazole ring formation and pyran ring synthesis. Researchers have explored catalytic methodologies, such as transition-metal-mediated reactions, to achieve high yields and stereoselectivity. These synthetic strategies are crucial for scaling up production while maintaining structural integrity, which is essential for pharmaceutical applications.

Pharmacological studies on 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol have revealed its potential as an anti-inflammatory agent. In vitro experiments demonstrate that this compound can inhibit the activation of NF-κB pathways, a key regulator of inflammatory responses. By suppressing the expression of pro-inflammatory cytokines such as IL-6 and TNF-α, it may offer therapeutic benefits for conditions like rheumatoid arthritis and neuroinflammation. A 2023 study published in Journal of Medicinal Chemistry further supports this hypothesis, showing its efficacy in reducing inflammation in animal models.

Additionally, 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol has shown promise in targeting oncogenic pathways associated with cancer progression. Preclinical data indicate that it can modulate the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in tumors. This compound's ability to inhibit the phosphorylation of AKT and mTOR suggests potential applications in oncology, particularly for cancers with mutations in the PI3K pathway. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Structural modifications of 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol are being explored to enhance its pharmacokinetic properties. Researchers are investigating the impact of substituents on the pyrazole ring and the pyran ring to improve solubility, bioavailability, and metabolic stability. For instance, introducing electron-withdrawing groups on the 1H-pyrazol-3-yl ring has been shown to increase its affinity for target proteins, while hydrophilic modifications to the pyran ring enhance its aqueous solubility.

Environmental and safety considerations are also critical in the development of 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol. Green chemistry principles are being applied to minimize waste and reduce the use of hazardous reagents during its synthesis. The compound's biodegradability and low toxicity profile make it an attractive option for sustainable drug development. Ongoing studies are assessing its long-term environmental impact to ensure compliance with regulatory standards.

In conclusion, 1-Methyl-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)-1H-pyrazol-3-yl)methanol represents a significant advancement in pharmaceutical science. Its unique structure and multifunctional properties position it as a versatile candidate for addressing a wide range of medical conditions. Continued research into its synthesis, pharmacology, and environmental impact will be essential for realizing its full potential in therapeutic applications.